![molecular formula C22H27N3O2 B5412038 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide](/img/structure/B5412038.png)
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide
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Overview
Description
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide, also known as DPA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DPA is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide's mechanism of action involves the inhibition of various enzymes and the modulation of neurotransmitter systems. This compound has been found to inhibit acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. By inhibiting these enzymes, this compound increases the levels of acetylcholine in the brain, which can improve cognitive function. This compound has also been found to modulate the dopamine and serotonin systems, which are neurotransmitters involved in mood regulation and reward processing.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. This compound has been found to reduce oxidative stress and inflammation in the brain, which can contribute to neurodegenerative disorders. This compound has also been found to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide has several advantages for lab experiments, including its high purity and yield, and its ability to inhibit various enzymes and modulate neurotransmitter systems. However, this compound also has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for 2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide research, including its potential applications in drug discovery and medicinal chemistry. This compound can be modified to produce analogs with improved properties, such as increased potency and selectivity. This compound can also be studied for its potential applications in other fields, such as neuroprotection and anti-aging. Further studies are needed to determine the safety and efficacy of this compound in humans and to explore its potential applications in various fields.
Conclusion
In conclusion, this compound, also known as this compound, is a synthetic compound that has gained significant attention in scientific research. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. This compound has potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. Further studies are needed to determine the safety and efficacy of this compound in humans and to explore its potential applications in various fields.
Synthesis Methods
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide can be synthesized using various methods, including the reaction between N,N-dimethylacetamide and 1-(2,2-diphenylethyl)piperazine in the presence of a catalyst. Another method involves the reaction between N,N-dimethylacetamide and 1-(2,2-diphenylethyl)-4-methylpiperazine in the presence of a catalyst. Both methods produce this compound with high yield and purity.
Scientific Research Applications
2-[1-(2,2-diphenylethyl)-3-oxo-2-piperazinyl]-N,N-dimethylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been found to exhibit inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been found to exhibit antioxidant and anti-inflammatory properties. This compound has been studied as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-[1-(2,2-diphenylethyl)-3-oxopiperazin-2-yl]-N,N-dimethylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O2/c1-24(2)21(26)15-20-22(27)23-13-14-25(20)16-19(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,19-20H,13-16H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQKFMLVJCWFTLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CC1C(=O)NCCN1CC(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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